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Compound of Interest

Compound Name: Strobane

Cat. No.: B213053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling Strobane in a laboratory setting. Adherence to these guidelines is essential to ensure

the safety of all personnel and to maintain a secure research environment.

Hazard Summary
Strobane is a complex chlorinated terpene insecticide that is highly toxic and poses significant

health risks. It is classified as a probable human carcinogen and is toxic through ingestion,

dermal contact, and inhalation.[1][2][3][4][5] Acute exposure can lead to central nervous system

stimulation, tremors, and convulsions.[2] Chronic exposure may cause damage to the liver,

kidneys, and central nervous system.[2][4]

GHS Hazard Classification for Strobane[1][3]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 1 H310: Fatal in contact with skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Carcinogenicity Category 2
H351: Suspected of causing

cancer[1][2][4]

Quantitative Toxicity Data

Substance Test Route Species Value

Strobane LD50 Oral Rat 200 mg/kg[6]

Toxaphene

(similar

organochlorine

pesticide)

LD50 Oral Rat > 5,000 mg/kg[7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Strobane. The following table

outlines the minimum required PPE.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or Viton® gloves are

recommended for handling

organochlorine pesticides.[8]

[9] Always double-glove.

Check for perforations before

use. Change gloves

immediately if contaminated,

punctured, or torn. Do not

wear disposable gloves for

extended periods of direct

contact.

Eyes/Face Safety goggles and face shield

Use chemical splash goggles

that meet ANSI Z87.1

standards.[5] A face shield

must be worn in addition to

goggles when there is a risk of

splashing.

Body
Chemical-resistant lab coat or

apron

A fully buttoned, long-sleeved

lab coat is required. For

procedures with a high risk of

splashing, a chemical-resistant

apron over the lab coat is

necessary.

Respiratory NIOSH-approved respirator

A full-face respirator with

organic vapor cartridges and

P100 particulate filters is

recommended, especially

when handling Strobane

powder or creating aerosols.

[10][11][12] A proper fit test is

required before use.
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Feet Closed-toe shoes
Shoes must be made of a non-

porous material.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling Strobane in a laboratory.

Preparation and Planning:

Conduct a thorough risk assessment for the planned experiment.

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is certified and functioning correctly.

Have a copy of the Safety Data Sheet (SDS) for a similar compound like Toxaphene

readily accessible.[1][2][13]

Prepare and label all necessary equipment and reagents.

Ensure a chemical spill kit is readily available.

Handling Procedure:

All handling of Strobane (weighing, transferring, preparing solutions) must be conducted

within a certified chemical fume hood.

Wear all required PPE before entering the designated handling area.

Use the smallest quantity of Strobane necessary for the experiment.

When handling solid Strobane, use techniques that minimize dust generation.

For solutions, use a bottle carrier for transport.

Clean all contaminated surfaces with an appropriate solvent (e.g., acetone, hexane)

followed by soap and water. All cleaning materials must be disposed of as hazardous

waste.
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Post-Handling:

Decontaminate all equipment used for handling Strobane.

Carefully remove and dispose of all PPE as hazardous waste.

Wash hands and forearms thoroughly with soap and water after removing gloves.

Disposal Plan
Strobane and all materials contaminated with it are considered hazardous waste and must be

disposed of according to EPA RCRA regulations.[9][14][15][16]

Waste Segregation:

Collect all solid waste (contaminated gloves, wipes, etc.) in a designated, sealed, and

clearly labeled hazardous waste container.

Collect all liquid waste in a separate, sealed, and clearly labeled hazardous waste

container. Do not mix with other solvent waste streams unless compatible.

Disposal Method:

The primary recommended disposal method for organochlorine pesticides like Strobane is

high-temperature incineration.[7][17][18]

Incineration should be carried out in a licensed hazardous waste disposal facility. The

recommended temperature for the destruction of chlorinated organic materials is at least

1000°C with a residence time of 2 seconds.[7] For wastes containing more than 1%

halogenated organic substances, a temperature of at least 1100°C is required.[19]

Chemical Neutralization (for spills):

While not a primary disposal method, spills can be treated to reduce immediate hazards.

However, complete neutralization of Strobane is complex and should only be attempted

by trained personnel. Alkaline hydrolysis can degrade some organochlorine pesticides, but

the effectiveness for Strobane is not well-documented.[17] For spills, absorb the material

with an inert absorbent and dispose of it as hazardous waste.
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Emergency Procedures
Spill Response

Caption: Workflow for responding to a Strobane spill.

Exposure Response

Exposure to Strobane Occurs

Route of Exposure?

Skin Contact

Skin

Eye Contact

Eyes

Inhalation

Inhaled

Ingestion

Swallowed

Immediately Remove Contaminated Clothing

Immediately Flush Eyes with Water for 15 minutes Move to Fresh Air

Do NOT Induce VomitingWash Skin with Soap and Water for 15 minutes

Seek Immediate Medical Attention

Provide SDS to Medical Personnel
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Click to download full resolution via product page

Caption: Decision-making process for Strobane exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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